Cas no 2825008-32-8 (3-Amino-2,5-dimethylbenzoic acid hydrochloride)

• Product Name: 3-Amino-2,5-dimethylbenzoic acid hydrochloride
• CAS No: 2825008-32-8
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• CID: 5976630
• PubChem ID: 165792961
• Update Time: 2025-05-20

3-Amino-2,5-dimethylbenzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2825008-32-8
• 3-amino-2,5-dimethylbenzoic acid hydrochloride
• EN300-37411163
• 3-Amino-2,5-dimethylbenzoic acid hydrochloride

• Inchi： 1S/C9H11NO2.ClH/c1-5-3-7(9(11)12)6(2)8(10)4-5;/h3-4H,10H2,1-2H3,(H,11,12);1H
• InChI Key： QMDPTYPMYOJZGA-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=C(C)C=C(C=1C)N)=O

Computed Properties

• Exact Mass: 201.0556563g/mol
• Monoisotopic Mass: 201.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-Amino-2,5-dimethylbenzoic acid hydrochloride

Comprehensive Overview of 3-Amino-2,5-dimethylbenzoic acid hydrochloride (CAS No. 2825008-32-8)

3-Amino-2,5-dimethylbenzoic acid hydrochloride (CAS No. 2825008-32-8) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. Its unique structural properties, featuring an amino group and a carboxylic acid moiety, make it a versatile intermediate for synthesizing bioactive molecules. The compound's hydrochloride salt form enhances solubility and stability, which is critical for laboratory and industrial applications. Researchers frequently search for "3-Amino-2,5-dimethylbenzoic acid hydrochloride synthesis" or "CAS 2825008-32-8 applications," reflecting its growing relevance in drug discovery and fine chemical production.

In recent years, the demand for high-purity benzoic acid derivatives has surged due to their role in developing targeted therapies and sustainable agrochemicals. This compound's methyl-substituted aromatic ring offers steric and electronic advantages, enabling selective functionalization in complex reactions. A trending topic in scientific forums is "green chemistry approaches for benzoic acid derivatives," where 3-Amino-2,5-dimethylbenzoic acid hydrochloride is highlighted as a candidate for eco-friendly catalytic processes. Its low toxicity profile and compatibility with biodegradable solvents align with the industry's shift toward sustainable practices.

The analytical characterization of CAS 2825008-32-8 involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry, ensuring compliance with regulatory standards. Frequently asked questions include "How to purify 3-Amino-2,5-dimethylbenzoic acid hydrochloride?" and "What are its storage conditions?" Proper handling requires anhydrous environments and inert gas protection to maintain its chemical integrity. The compound's melting point and solubility data are critical for formulation scientists, particularly in optimizing drug delivery systems.

Emerging applications of 3-Amino-2,5-dimethylbenzoic acid hydrochloride include its use in metal-organic frameworks (MOFs) and polymeric materials, where its rigid backbone contributes to structural stability. Searches for "benzoic acid derivatives in material science" have increased by 40% year-over-year, underscoring its interdisciplinary importance. Additionally, its role in peptide coupling reactions and ligand design for catalysis is a hot topic in academic publications.

From a commercial perspective, suppliers emphasize batch-to-batch consistency and scalable synthesis protocols for CAS 2825008-32-8. The compound's cost-effectiveness and high yield make it attractive for large-scale production. Regulatory filings often cite its use in intermediate manufacturing, with stringent controls on residual solvents and heavy metals. As the pharmaceutical industry prioritizes patent-expired building blocks, this compound's demand is projected to grow steadily.

In conclusion, 3-Amino-2,5-dimethylbenzoic acid hydrochloride (CAS No. 2825008-32-8) bridges multiple scientific domains, from medicinal chemistry to advanced materials. Its optimized properties and broad applicability address key challenges in R&D efficiency and environmental compliance, making it a cornerstone in modern chemical innovation.